Cas no 2228302-45-0 (2-(fluoromethyl)butanedioic acid)

• Product Name: 2-(fluoromethyl)butanedioic acid
• CAS No: 2228302-45-0
• MF: C₅H₇FO₄
• MW: 150.105085611343
• CID: 6149345
• PubChem ID: 88768054
• Update Time: 2025-05-19

2-(fluoromethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)butanedioic acid
• EN300-1824348
• SCHEMBL11360065
• 2228302-45-0

• Inchi： 1S/C5H7FO4/c6-2-3(5(9)10)1-4(7)8/h3H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： YXMIVWKRCFOFBX-UHFFFAOYSA-N
• SMILES： FCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 150.03283686g/mol
• Monoisotopic Mass: 150.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-(fluoromethyl)butanedioic acid

Chemical Compound CAS No. 2228302-45-0: 2-(Fluoromethyl)Butanedioic Acid

The compound with CAS No. 2228302-45-0, known as 2-(fluoromethyl)butanedioic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a fluoromethyl group attached to the second carbon of a butanedioic acid backbone. The presence of the fluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical reactions and applications.

Structure and Properties: The molecular formula of 2-(fluoromethyl)butanedioic acid is C₅H₆F₂O₄. Its structure consists of a four-carbon chain with two carboxylic acid groups at the ends and a fluoromethyl (-CH₂F) group at the second position. This arrangement gives the molecule a balance between acidity due to the carboxylic groups and the electron-withdrawing effects of the fluorine atom in the fluoromethyl group.

Synthesis and Applications: The synthesis of 2-(fluoromethyl)butanedioic acid typically involves multi-step organic reactions, often starting from simpler precursors like malonic acid derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In terms of applications, 2-(fluoromethyl)butanedioic acid has found uses in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages makes it a valuable building block for creating high-performance materials with tailored properties such as improved durability and resistance to environmental factors.

Recent Research Findings: Recent studies have explored the potential of 2-(fluoromethyl)butanedioic acid in biochemistry and pharmacology. Researchers have investigated its role as a precursor for bioactive compounds, leveraging its unique structure to design molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in metabolic disorders.

The compound's versatility has also been harnessed in green chemistry initiatives. Scientists are exploring its use as an intermediate in sustainable chemical processes that minimize waste and energy consumption. These efforts align with global trends toward more environmentally friendly industrial practices.

In conclusion, CAS No. 2228302-45-0 (2-(fluoromethyl)butanedioic acid) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its continued exploration in research settings promises to unlock new opportunities for innovation in materials science, pharmacology, and sustainable chemistry.